N-(4-Fluorophenyl)-2-{[1-(4-hydroxyphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide
N-(4-Fluorophenyl)-2-{[1-(4-hydroxyphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
666210-44-2
VCID:
VC0470913
InChI:
InChI=1S/C15H12FN5O2S/c16-10-1-3-11(4-2-10)17-14(23)9-24-15-18-19-20-21(15)12-5-7-13(22)8-6-12/h1-8,22H,9H2,(H,17,23)
SMILES:
C1=CC(=CC=C1NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)O)F
Molecular Formula:
C15H12FN5O2S
Molecular Weight:
345.4g/mol
N-(4-Fluorophenyl)-2-{[1-(4-hydroxyphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide
CAS No.: 666210-44-2
Main Products
VCID: VC0470913
Molecular Formula: C15H12FN5O2S
Molecular Weight: 345.4g/mol
![N-(4-Fluorophenyl)-2-{[1-(4-hydroxyphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide - 666210-44-2](/images/no_structure.jpg)
| CAS No. | 666210-44-2 |
|---|---|
| Product Name | N-(4-Fluorophenyl)-2-{[1-(4-hydroxyphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide |
| Molecular Formula | C15H12FN5O2S |
| Molecular Weight | 345.4g/mol |
| IUPAC Name | N-(4-fluorophenyl)-2-[1-(4-hydroxyphenyl)tetrazol-5-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C15H12FN5O2S/c16-10-1-3-11(4-2-10)17-14(23)9-24-15-18-19-20-21(15)12-5-7-13(22)8-6-12/h1-8,22H,9H2,(H,17,23) |
| Standard InChIKey | URKZUGOMXNZUTK-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)O)F |
| Canonical SMILES | C1=CC(=CC=C1NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)O)F |
| PubChem Compound | 834123 |
| Last Modified | Nov 11 2021 |
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